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Compound of Interest

Compound Name: Benazepril Hydrochloride

Cat. No.: B193159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of benazepril
hydrochloride in the management of chronic renal failure (CRF) in felines, with a focus on

data from key clinical studies and detailed experimental protocols.

Introduction
Chronic renal failure is a common and progressive condition in aging felines. Benazepril
hydrochloride, an angiotensin-converting enzyme (ACE) inhibitor, plays a crucial role in the

management of CRF.[1][2][3] It works by inhibiting the conversion of angiotensin I to

angiotensin II, a potent vasoconstrictor.[4][5] This action leads to vasodilation, reduced blood

pressure, and a decrease in intraglomerular pressure, thereby mitigating proteinuria, a key

prognostic indicator in CRF.[4][5][6] Benazepril is primarily metabolized to its active form,

benazeprilat, which is excreted through both the kidneys and the biliary system in cats, a

favorable pharmacokinetic profile for patients with compromised renal function.[4]

Mechanism of Action: The Renin-Angiotensin-
Aldosterone System (RAAS)
Benazepril exerts its therapeutic effect by modulating the Renin-Angiotensin-Aldosterone

System (RAAS). In renal disease, the RAAS is often over-activated, leading to hypertension

and proteinuria. Benazepril, as an ACE inhibitor, interrupts this cascade.
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Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of

benazepril.

Summary of Quantitative Data from Feline CRF
Studies
The following tables summarize key quantitative data from clinical trials investigating the

efficacy of benazepril in cats with chronic renal failure.

Table 1: Benazepril Dosage and Administration in Feline CRF Studies
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Study/Reference
Dosage of Benazepril
Hydrochloride

Dosing Frequency

King et al. (2006)[7][8][9][10] 0.5 - 1.0 mg/kg Once daily

Morar et al.[4]
0.25 mg/kg (initial week), then

0.5 mg/kg
Once daily

Watanabe & Mishina (2007)

[11][12][13]
1.0 mg/kg (spontaneous CRF) Once daily

Plumb's Veterinary Drug

Manual[1]

0.25 - 1.0 mg/kg (for

proteinuria)
Once or twice daily

MSD Veterinary Manual[2]
0.5 mg/kg (adjunctive for

congestive heart failure)
Once daily

Table 2: Efficacy of Benazepril on Urine Protein-to-Creatinine (UPC) Ratio

Study/Reference
Baseline UPC (if
specified)

Outcome p-value

King et al. (2006)[7][8]

[9][10]
Not specified

Significant reduction

in UPC
P = 0.005

Morar et al.[4] Not specified
Significantly lower

UPC after 4 weeks
P < 0.05

BENRIC Clinical Trial

(Interim)[14][15]

Varied (significant

effects in cats with

UPC > 1 and < 0.2)

Significant reduction

in UPC
P < 0.05

Sent et al. (2015)[5] ≥ 0.2 and < 2.0

30.8% of benazepril-

treated cats changed

from proteinuric to

borderline or non-

proteinuric

Not specified for

benazepril alone

Table 3: Effect of Benazepril on Blood Pressure and Renal Survival
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Study/Reference
Parameter
Measured

Outcome p-value

Morar et al.[4]

Systolic, Diastolic, and

Mean Arterial

Pressure

Significantly lower

after 4 weeks
P < 0.05

Watanabe & Mishina

(2007)[12][13]

Systemic Blood

Pressure

Corrected systemic

hypertension
P < 0.05

King et al. (2006)[7][8]

[9]

Renal Survival Time

(all cats)

No significant

difference between

benazepril and

placebo groups (637

vs. 520 days)

P = 0.47

King et al. (2006)[7][8]

[9]

Renal Survival Time

(cats with UPC ≥ 1)

Longer survival with

benazepril, but not

statistically significant

(402 vs. 149 days)

P = 0.27

BENRIC Clinical Trial

(Interim)[14][15]

Survival Time (all

cats)

No significant

difference (501 vs.

391 days)

Not specified

BENRIC Clinical Trial

(Interim)[14][15]

Survival Time (cats

with UPC > 1)

Longer survival with

benazepril (401 vs.

126 days)

Not specified

Experimental Protocols
Detailed methodologies for key experiments cited in the studies are outlined below.

Experimental Workflow for a Clinical Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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